Cas no 772288-84-3 (1-Propen-1-ol,1-[bis(1-methylethyl)amino]-, (1E)-)

• Product Name: 1-Propen-1-ol,1-[bis(1-methylethyl)amino]-, (1E)-
• CAS No: 772288-84-3
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 551734
• PubChem ID: 45088507
• Update Time: 2025-04-19

1-Propen-1-ol,1-[bis(1-methylethyl)amino]-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Propen-1-ol,1-[bis(1-methylethyl)amino]-, (1E)-
• 1-Propen-1-ol,1-[bis(1-methylethyl)amino]-, (E)- (9CI)
• 1-Propen-1-ol,1-[bis(1-methylethyl)amino]-,(E)-(9CI)
• 772288-84-3

• Inchi： 1S/C9H19NO/c1-6-9(11)10(7(2)3)8(4)5/h6-8,11H,1-5H3/b9-6+
• InChI Key： RXLSEDPUPVKRLL-RMKNXTFCSA-N
• SMILES： O/C(=C/C)/N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 157.14700
• Monoisotopic Mass: 157.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 23.47000
• LogP: 2.52450